![molecular formula C17H18O3S B022234 [(Diphenylmethyl)sulfinyl]acetic Acid Ethyl Ester CAS No. 118286-19-4](/img/structure/B22234.png)
[(Diphenylmethyl)sulfinyl]acetic Acid Ethyl Ester
Overview
Description
[(Diphenylmethyl)sulfinyl]acetic Acid Ethyl Ester is a synthetic compound that has been extensively studied for its potential use in scientific research. It is also known as DMSAEE and is a derivative of the popular drug modafinil. DMSAEE has gained attention due to its unique chemical properties, which make it an ideal candidate for use in scientific research.
Scientific Research Applications
Synthesis Techniques and Reactions
- Diastereoselective Synthesis : A study described a highly diastereoselective synthesis method for optically active sulfinate esters, crucial in the preparation of sulfoxides, using solid-state conditions (Hajipour & Islami, 1999).
- Stability and Degradation : Research on the stability and degradation mechanism of certain derivatives of [(Diphenylmethyl)sulfinyl]acetic Acid Ethyl Ester, notably in aqueous environments, has been conducted to understand its structural stability (Pretzer & Repta, 1987).
- Ester Synthesis : Another study demonstrated the synthesis of esters through the reaction of carboxylic acids with alkenes, showcasing the versatility of these compounds in chemical synthesis (Ballantine et al., 1981).
Advanced Applications in Organic Chemistry
- Peptide Synthesis : A method for protecting the carboxyl group of amino acids during peptide synthesis using the diphenylmethyl ester group has been developed (Stelakatos, Paganou, & Zervas, 1966).
- Asymmetric Synthesis : Research has been conducted on the asymmetric synthesis of anti- and syn-2,3-diamino esters using sulfinimines, with potential implications in the development of new pharmaceuticals (Davis, Zhang, & Qiu, 2007).
Environmental Applications
- Water Cleaning via Esterification : A novel method was developed for cleaning industrial water from acetic acid via esterification, demonstrating the environmental applications of these compounds (Bianchi et al., 2003).
Safety and Hazards
properties
IUPAC Name |
ethyl 2-benzhydrylsulfinylacetate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18O3S/c1-2-20-16(18)13-21(19)17(14-9-5-3-6-10-14)15-11-7-4-8-12-15/h3-12,17H,2,13H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XQVZQTKFGQJNTO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CS(=O)C(C1=CC=CC=C1)C2=CC=CC=C2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18O3S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90647140 |
Source
|
| Record name | Ethyl (diphenylmethanesulfinyl)acetate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90647140 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
302.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
118286-19-4 |
Source
|
| Record name | Ethyl (diphenylmethanesulfinyl)acetate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90647140 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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